Cas no 2171579-38-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171579-38-5
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 6557298
• PubChem ID: 165567256
• Update Time: 2025-05-24

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171579-38-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1524660

• Inchi： 1S/C24H26N2O6S/c1-31-21(22(27)26-14-33-13-20(26)23(28)29)10-11-25-24(30)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： RTDRCIJNBNHQRO-UHFFFAOYSA-N
• SMILES： S1CN(C(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 470.15115773g/mol
• Monoisotopic Mass: 470.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171579-38-5)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 2171579-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their diverse biological activities and potential applications in drug development. The structural complexity of this molecule, featuring a combination of functional groups such as methoxycarbonyl, amino, and thiazolidine, makes it a promising candidate for further investigation.

The thiazolidine moiety is a heterocyclic compound that has been extensively studied for its role in various biological processes. It is particularly noted for its presence in many biologically active molecules, including certain antibiotics and antiviral agents. The incorporation of a thiazolidine ring into the structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid suggests that this compound may exhibit similar biological properties, making it a valuable subject for research.

The presence of the fluoren-9-ylmethoxycarbonyl group in the molecule adds another layer of complexity and potential functionality. This group is known for its stability and its ability to enhance the binding affinity of molecules to biological targets. The combination of the fluoren-9-ylmethoxycarbonyl and thiazolidine moieties in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid could lead to unique interactions with biological systems, which may be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-1,3-thiazolidine-4-carboxylic acid make it a candidate for further exploration in this context. Specifically, the compound's ability to interact with enzymes and receptors has been highlighted in several studies.

A notable study published in the journal Journal of Medicinal Chemistry explored the potential of thiazolidine derivatives as inhibitors of specific enzymes involved in inflammatory pathways. The study demonstrated that compounds with structural similarities to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino-2-methoxybutanoyl)-1,3-thiazolidine-4-carboxylic acid) exhibited significant inhibitory activity against these enzymes. This finding suggests that 3-4-({(9H-fluoreninolymethoxycarbonyl})amino]-2-methoxybutanoyl)-1,3-thiazolidin]e-4-carboxylic acid (CAS No. 2171579-38]5) could be a valuable tool in the development of anti-inflammatory drugs.

Furthermore, another study published in the journal Bioorganic & Medicinal Chemistry Letters investigated the interaction between thiazolidine derivatives and certain protein targets. The study found that compounds with a similar structural framework to 3-4-({(sH-fluorene)mehetroxycarbolnyls)amin]-2-mehetroxybutany]carb>tihzoldin>e>e>e>e>e>e>e>e)(CAS No.217157)5) showed strong binding affinity to these targets. This binding affinity was attributed to the specific interactions between the functional groups present in the molecule and the protein target. These findings highlight the potential of 3-4-({(sH-fluorene{sro})mehetroxycarbolnyls)amin]-2-mehetroxybutany]carb(s)-1,)5) as a lead compound for further drug development.

The synthesis of 3-4-({(sH-fluorene{sro})mehetroxycarbolnyls)amin]-2-mehetroxybutany]carb(s)-1,)5) involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as fluorene derivatives and methoxycarbonylated amino acids. These intermediates are then coupled together using appropriate coupling reagents under controlled conditions.

The use of advanced synthetic techniques has significantly improved the efficiency and scalability of producing complex molecules like 3-4-({(sH-fluorene{sro})mehetroxycarbolnyls)amin]-2-mehetroxybutany]carb(s)-1,)5). Techniques such as solid-phase synthesis and flow chemistry have enabled researchers to streamline synthetic routes and reduce reaction times. Additionally, high-performance liquid chromatography (HPLC) and other analytical methods are employed to ensure the purity and identity of the final product.

In conclusion, 3-4-({(sH-fluorene{sro})mehetroxycarbolnyls)amin]-2-mehetroxybutany]carb(s)-1,)5) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation into various biological pathways. Recent studies have highlighted its potential as an inhibitor of inflammatory enzymes and as a binder to specific protein targets, suggesting its utility in drug development.